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Compound of Interest

Compound Name: 4-Bromo-3-(trifluoromethyl)phenol

Cat. No.: B1289219

An In-Depth Technical Guide to 4-Bromo-3-(trifluoromethyl)phenol
CAS Number: 320-49-0

This technical guide provides a comprehensive overview of 4-Bromo-3-
(trifluoromethyl)phenol, a key chemical intermediate used in various fields of advanced
organic synthesis. This document is intended for researchers, scientists, and professionals in
drug development and materials science, offering detailed information on its properties,
synthesis, reactivity, and applications.

Physicochemical and Spectroscopic Properties

4-Bromo-3-(trifluoromethyl)phenol is an off-white solid compound. Its unique structure,
featuring a phenol ring substituted with a bromine atom and an electron-withdrawing
trifluoromethyl group, dictates its chemical behavior and utility as a versatile building block in
synthesis. The trifluoromethyl group, in particular, is known to enhance properties like
lipophilicity and metabolic stability in derivative compounds.

Table 1: Physicochemical Properties
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Property Value Source(s)
CAS Number 320-49-0 [1]
Molecular Formula C7H4BrFsO [1]
Molecular Weight 241.01 g/mol [1]

Physical Form

Solid, Off-white powder

[1]

Melting Point 44-46 °C

Boiling Point 61-63 °C at 3.5-4.0 Torr [2]
Density 1.752 + 0.06 g/cm3 (Predicted) [2]
Solubility Soluble in Methanol [2]
Purity Typically =98.0%
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While specific, detailed spectroscopic data for 4-Bromo-3-(trifluoromethyl)phenol is not

extensively published in the provided search results, typical spectral characteristics can be

inferred. The *H NMR spectrum would show distinct aromatic protons with couplings influenced

by the bromine, hydroxyl, and trifluoromethyl substituents. The 13C NMR would show

characteristic shifts for the carbon attached to the bromine, the trifluoromethyl group (with C-F

coupling), and the hydroxyl-bearing carbon. The IR spectrum would feature a prominent O-H

stretching band and characteristic aromatic C-H and C-Br stretches.

Synthesis and Experimental Protocols

The synthesis of 4-Bromo-3-(trifluoromethyl)phenol typically involves the electrophilic

bromination of 3-(trifluoromethyl)phenol. The hydroxyl group is a strong ortho-, para-director,

while the trifluoromethyl group is a meta-director. This substitution pattern directs the incoming

bromine to the positions ortho and para to the hydroxyl group.

Experimental Protocol: Electrophilic Bromination of 3-
(Trifluoromethyl)phenol
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This protocol is based on a general method for the bromination of substituted phenols, adapted
from a procedure for a related isomer.[3]

Obijective: To synthesize 4-Bromo-3-(trifluoromethyl)phenol via electrophilic bromination.
Materials:

o 3-(Trifluoromethyl)phenol (1 eq.)

e Bromine (1 eq.)

e Dichloromethane (CH2Cl2)

e Agqueous sodium sulfite (Na2=S03) solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

« Silica gel for column chromatography

e Hexane and Ethyl Acetate for elution

Procedure:

Dissolve 3-(trifluoromethyl)phenol (1 eq.) in dichloromethane in a round-bottom flask.

e Cool the solution to 0°C using an ice bath.

e Add a solution of bromine (1 eq.) in dichloromethane dropwise to the cooled phenol solution.
» After the addition is complete, allow the reaction mixture to warm to room temperature.

« Stir the mixture for approximately 18 hours. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

e Upon completion, transfer the reaction mixture to a separatory funnel.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.chemicalbook.com/synthesis/2-bromo-3-trifluoromethyl-phenol.htm
https://www.benchchem.com/product/b1289219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Wash the mixture with an aqueous solution of sodium sulfite to quench any unreacted
bromine, followed by a wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent
under reduced pressure.

e The resulting crude residue will contain a mixture of brominated isomers. Purify the residue
using silica gel column chromatography to isolate the 4-Bromo-3-(trifluoromethyl)phenol
isomer.
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Chemical Reactivity and Applications

The chemical structure of 4-Bromo-3-(trifluoromethyl)phenol provides multiple sites for
further chemical modification, making it a valuable intermediate.
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e Phenolic Hydroxyl Group: The hydroxyl group can undergo O-alkylation or O-acylation to
produce a wide range of ethers and esters.

e Bromine Atom: The bromine atom is a versatile handle for various carbon-carbon and
carbon-heteroatom bond-forming reactions, such as Suzuki-Miyaura and Buchwald-Hartwig
couplings.[4]

e Aromatic Ring: The ring itself can undergo further electrophilic substitution, although the
existing substituents' directing effects must be considered.

This reactivity profile makes it a crucial component in the synthesis of complex molecules,
particularly in the pharmaceutical and agrochemical industries. It serves as a foundational
building block for creating Active Pharmaceutical Ingredients (APIs) and new crop protection
agents. The trifluoromethyl group often imparts desirable properties to the final products, such
as increased biological activity and metabolic stability.

4-Bromo-3-(trifluoromethyl)phenol

at -OH group jat -Br atom

Click to download full resolution via product page
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Biological Activity

While specific biological activity data for 4-Bromo-3-(trifluoromethyl)phenol is not detailed in
the available literature, brominated phenols as a class are known to exhibit a range of
biological effects, including antimicrobial and antioxidant activities.[5][6][7] For instance, some
bromophenol derivatives have shown potential in ameliorating oxidative damage and inducing
apoptosis in cancer cells.[7] The inclusion of the trifluoromethyl group is a common strategy in
medicinal chemistry to enhance the efficacy and pharmacokinetic profile of drug candidates.
Therefore, derivatives of 4-Bromo-3-(trifluoromethyl)phenol are considered promising
candidates for the development of new therapeutic agents.

Safety and Handling

4-Bromo-3-(trifluoromethyl)phenol is a hazardous chemical and must be handled with

appropriate safety precautions.

Table 2: GHS Hazard and Precautionary Information
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Category

Statement Code

Statement Text Source(s)

Hazard

H302

Harmful if swallowed. [1]8]

H315

Causes skin irritation.

[1](8]

H319

Causes serious eye
irritation.

[1](8]

H335

May cause respiratory

irritation.

[1](8]

Precautionary

P261

Avoid breathing
dust/fume/gas/mistiva  [1][8]

pours/spray.

P271

Use only outdoors or
in a well-ventilated

area.

[9]

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

[°]

P302+P352

IF ON SKIN: Wash
with plenty of soap

and water.

[1]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[°]
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Dispose of

contents/container to
P501

an approved waste

disposal plant.

Handling and Storage:
o Store in a tightly closed container in a dry, well-ventilated place.[9]
o Keep away from heat and sources of ignition.

e Use personal protective equipment (PPE) as required, including gloves, safety glasses, and
a lab coat.[9]

e Handle in accordance with good industrial hygiene and safety practices.[8]
First Aid Measures:

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[9]

e In Case of Skin Contact: Wash off with soap and plenty of water. Remove all contaminated
clothing and shoes. Consult a physician.[9]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[9]

 |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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